Cas no 893582-85-9 ((3-ethoxyphenyl)methyl(propyl)amine)

• Product Name: (3-ethoxyphenyl)methyl(propyl)amine
• CAS No: 893582-85-9
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 1086898
• PubChem ID: 4717512
• Update Time: 2025-10-28

(3-ethoxyphenyl)methyl(propyl)amine Chemical and Physical Properties

Names and Identifiers

• N-(3-Ethoxybenzyl)propan-1-amine
• (3-ethoxybenzyl)propylamine(SALTDATA: HCl)
• 4-(3-ethoxyphenyl)butan-1-amine
• (3-ethoxyphenyl)methyl(propyl)amine
• N-(3-ethoxybenzyl)-N-propylamine
• [(3-ETHOXYPHENYL)METHYL](PROPYL)AMINE
• AKOS000284751
• AN-465/42518810
• EN300-161153
• 893582-85-9
• CS-0297947
• N-[(3-ethoxyphenyl)methyl]propan-1-amine
• CHEMBRDG-BB 9071718
• STK281157

• MDL： MFCD07405864
• Inchi： 1S/C12H19NO/c1-3-8-13-10-11-6-5-7-12(9-11)14-4-2/h5-7,9,13H,3-4,8,10H2,1-2H3
• InChI Key： FNWOKBGVCFEGBJ-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(=C1)CNCCC

Computed Properties

• Exact Mass: 193.14700
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.944
• Boiling Point: 277.2°C at 760 mmHg
• Flash Point: 114.9°C
• Refractive Index: 1.498
• PSA: 21.26000
• LogP: 2.97580

Additional information on (3-ethoxyphenyl)methyl(propyl)amine

Comprehensive Overview of (3-ethoxyphenyl)methyl(propyl)amine (CAS No. 893582-85-9)

(3-ethoxyphenyl)methyl(propyl)amine is a specialized organic compound with the CAS number 893582-85-9. This compound belongs to the class of amine derivatives and is characterized by its unique molecular structure, which includes an ethoxy phenyl group and a propyl amine moiety. The compound has garnered significant interest in various research and industrial applications due to its versatile chemical properties.

The molecular formula of (3-ethoxyphenyl)methyl(propyl)amine is C12H19NO, and it has a molecular weight of 193.29 g/mol. The presence of the ethoxy group and the propyl amine functional group makes this compound particularly useful in synthetic chemistry and pharmaceutical research. Researchers often explore its potential as an intermediate in the synthesis of more complex molecules.

One of the key areas where (3-ethoxyphenyl)methyl(propyl)amine is studied is in the field of medicinal chemistry. The compound's structure suggests potential bioactivity, making it a candidate for drug discovery programs. Its CAS number 893582-85-9 is frequently referenced in scientific literature and patent applications, highlighting its importance in ongoing research.

In addition to its pharmaceutical applications, (3-ethoxyphenyl)methyl(propyl)amine is also explored in material science. The compound's ability to act as a building block for polymers and other advanced materials is under investigation. Its unique properties, such as solubility and reactivity, make it a valuable component in the development of new materials with tailored characteristics.

The synthesis of (3-ethoxyphenyl)methyl(propyl)amine typically involves multi-step organic reactions, including alkylation and amination processes. Researchers often optimize these synthetic routes to improve yield and purity, ensuring the compound meets the stringent requirements of industrial and academic applications. The CAS number 893582-85-9 serves as a critical identifier in these studies.

From a commercial perspective, the demand for (3-ethoxyphenyl)methyl(propyl)amine is driven by its utility in various sectors. Companies specializing in fine chemicals and custom synthesis often list this compound in their catalogs, catering to the needs of researchers and manufacturers. The CAS number 893582-85-9 is a key reference for procurement and regulatory compliance.

Environmental and safety considerations are also important when handling (3-ethoxyphenyl)methyl(propyl)amine. While the compound is not classified as hazardous under standard regulations, proper laboratory practices should always be followed to ensure safe usage. Material Safety Data Sheets (MSDS) provide detailed guidelines for storage, handling, and disposal.

Recent trends in the chemical industry highlight a growing interest in sustainable synthesis and green chemistry. Researchers are exploring eco-friendly methods to produce (3-ethoxyphenyl)methyl(propyl)amine, minimizing waste and reducing the environmental impact. These efforts align with global initiatives to promote sustainable development in the chemical sector.

The compound's potential in neuroscience research is another area of interest. Preliminary studies suggest that (3-ethoxyphenyl)methyl(propyl)amine may interact with certain neurotransmitter systems, opening avenues for further investigation. Such findings could have implications for understanding brain function and developing novel therapeutic agents.

In summary, (3-ethoxyphenyl)methyl(propyl)amine (CAS number 893582-85-9) is a versatile and valuable compound with applications spanning pharmaceuticals, material science, and beyond. Its unique chemical structure and properties make it a subject of ongoing research and commercial interest. As the chemical industry evolves, this compound is likely to play an increasingly important role in innovation and discovery.